Cas no 1345815-16-8 (4-?azabicyclo[4.1.0]?heptan-?1-?ylmethanol)

• Product Name: 4-?azabicyclo[4.1.0]?heptan-?1-?ylmethanol
• CAS No: 1345815-16-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 4586061
• Update Time: 2025-08-04

4-?azabicyclo[4.1.0]?heptan-?1-?ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-Aza-bicyclo[4.1.0]hept-6-yl)-methanol
• 4-Azabicyclo[4.1.0]-heptan-1-ylmethanol
• 4-?azabicyclo[4.1.0]?heptan-?1-?ylmethanol

• Inchi： 1S/C7H13NO/c9-5-7-1-2-8-4-6(7)3-7/h6,8-9H,1-5H2
• InChI Key： LMIZNBYHODARQY-UHFFFAOYSA-N
• SMILES： C12C(CO)(C1)CCNC2

Additional information on 4-?azabicyclo[4.1.0]?heptan-?1-?ylmethanol

4-Azabicyclo[4.1.0]heptan-1-ylmethanol (CAS No. 1345815-16-8): A Versatile Compound in Medicinal Chemistry and Synthetic Applications

4-Azabicyclo[4.1.0]heptan-1-ylmethanol is a unique heterocyclic compound with a complex molecular architecture, characterized by its azabicyclo[4.1.0]heptan-1-yl ring system. The compound's CAS No. 1345815-16-8 corresponds to a specific isomer of this structural framework, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and synthetic organic chemistry. The 4-azabicyclo[4.1.0]heptan-1-ylmethanol scaffold exhibits remarkable structural versatility, enabling its incorporation into diverse molecular entities that may target specific biological pathways. This compound's unique ring system, featuring a nitrogen atom within a seven-membered bicyclic structure, provides a foundation for the development of novel therapeutic agents and functional materials.

Recent advances in synthetic methodologies have enabled the efficient preparation of 4-azabicyclo[4.1.0]heptan-1-ylmethanol, with researchers exploring its potential as a building block for the synthesis of complex natural products and pharmaceutical compounds. The 4-azabicyclo[4.1.0]heptan-1-yl ring system is structurally analogous to certain biologically active alkaloids, suggesting its relevance in drug discovery programs. Studies published in 2023 have highlighted the 4-azabicyclo[4.1.0]heptan-1-ylmethanol as a promising candidate for the development of antimicrobial agents and anti-inflammatory compounds, owing to its ability to modulate specific enzyme activities and cellular signaling pathways.

The 4-azabicyclo[4.1.0]heptan-1-ylmethanol molecule is composed of a bicyclic core with a nitrogen atom at the 4-position, which contributes to its electronic properties and reactivity. This structural feature allows for the formation of various functional derivatives, including alkylated, acylated, and sulfonated analogs, which may exhibit enhanced biological activity or improved pharmacokinetic profiles. The CAS No. 1345815-16-8 designation underscores the compound's distinct chemical identity, which is critical for its identification in research and industrial applications. Its molecular formula, C8H14N2O, reflects its composition of eight carbon atoms, fourteen hydrogen atoms, two nitrogen atoms, and one oxygen atom, making it a valuable intermediate in the synthesis of heterocyclic compounds.

Current research on 4-azabicyclo[4.1.0]heptan-1-ylmethanol has focused on its synthetic utility and biological applications. A 2023 study published in *Journal of Organic Chemistry* demonstrated the use of 4-azabicyclo[4.1.0]heptan-1-ylmethanol as a key intermediate in the preparation of pharmaceutical precursors, highlighting its role in the development of targeted drug delivery systems. The compound's ring-opening reactions and electrophilic substitutions have been extensively studied, with researchers exploring its potential in catalytic processes and green chemistry. These findings suggest that 4-azabicyclo[4.1.0]heptan-1-ylmethanol could serve as a sustainable building block for the synthesis of environmentally friendly materials.

Additionally, the 4-azabicyclo[4.1.0]heptan-1-ylmethanol scaffold has been investigated for its antimicrobial properties, with studies demonstrating its ability to inhibit the growth of pathogenic bacteria and fungi. The compound's hydrophobic nature and ring strain may contribute to its microbicidal activity, making it a candidate for the development of antimicrobial coatings and disinfectants. Researchers have also explored its potential in anti-inflammatory applications, with preliminary studies suggesting its ability to modulate cyclooxygenase (COX) and lipoxygenase (LOX) pathways, which are key targets in chronic inflammatory diseases.

The CAS No. 1345815-16-8 designation ensures that 4-azabicyclo[4.1.0]heptan-1-ylmethanol is uniquely identifiable in chemical databases and patent literature, facilitating its use in industrial and academic research. Its structural simplicity and functional versatility make it an attractive candidate for library synthesis and high-throughput screening campaigns aimed at discovering new bioactive compounds. Furthermore, the compound's low molecular weight and solubility properties may enhance its pharmacological utility, enabling its incorporation into drug formulations with improved bioavailability and targeting capabilities.

In conclusion, 4-azabicyclo[4.1.0]heptan-1-ylmethanol (CAS No. 1345815-16-8) represents a promising compound with broad applications in medicinal chemistry, synthetic organic chemistry, and biotechnology. Its unique ring system and chemical reactivity position it as a valuable building block for the development of novel therapeutic agents and functional materials. As research on this compound continues to advance, its potential to address unmet medical needs and environmental challenges is likely to expand, further solidifying its role in modern chemical innovation.